Cas no 730964-52-0 (1-chloro-3-fluoro-2-(isocyanomethyl)benzene)

• Product Name: 1-chloro-3-fluoro-2-(isocyanomethyl)benzene
• CAS No: 730964-52-0
• MF: C₈H₅ClFN
• MW: 169.583404302597
• MDL: MFCD04117518
• CID: 977789
• PubChem ID: 2757544
• Update Time: 2025-11-02

1-chloro-3-fluoro-2-(isocyanomethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-6-FLUOROBENZYLISOCYANIDE
• 1-Chloro-3-fluoro-2-(isocyanomethyl)benzene
• 730964-52-0
• EN300-1984170
• DTXSID001261685
• AKOS006291870
• 1-chloro-3-fluoro-2-(isocyanomethyl)benzene

• MDL： MFCD04117518
• Inchi： 1S/C8H5ClFN/c1-11-5-6-7(9)3-2-4-8(6)10/h2-4H,5H2
• InChI Key： JRPJCZQQHMTREY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C[N+]#[C-])F

Computed Properties

• Exact Mass: 169.009
• Monoisotopic Mass: 169.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 4.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-chloro-3-fluoro-2-(isocyanomethyl)benzene

Introduction to 1-chloro-3-fluoro-2-(isocyanomethyl)benzene (CAS No. 730964-52-0)

1-chloro-3-fluoro-2-(isocyanomethyl)benzene, identified by the CAS number 730964-52-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of halogenated aromatic hydrocarbons, featuring both chlorine and fluorine substituents on a benzene ring, with an isocyanomethyl functional group at the second position. The unique structural arrangement of this molecule makes it a valuable intermediate in synthetic chemistry, particularly in the development of novel active pharmaceutical ingredients (APIs) and specialty chemicals.

The presence of both electron-withdrawing and electron-donating groups on the benzene ring enhances the reactivity of 1-chloro-3-fluoro-2-(isocyanomethyl)benzene, making it a versatile building block for further functionalization. The isocyanomethyl group, in particular, is a key feature that enables the formation of urethane and carbamate derivatives, which are crucial in medicinal chemistry for designing bioactive molecules. This compound has been explored in recent years for its potential applications in the synthesis of small-molecule inhibitors targeting various biological pathways.

Recent advancements in drug discovery have highlighted the importance of halogenated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. Studies have demonstrated that incorporating fluorine atoms into drug molecules can lead to increased bioavailability and reduced susceptibility to enzymatic degradation. The structural motif of 1-chloro-3-fluoro-2-(isocyanomethyl)benzene aligns well with these principles, making it an attractive candidate for further exploration in medicinal chemistry.

In particular, researchers have been investigating the use of this compound as a precursor in the synthesis of kinase inhibitors, which are widely used in the treatment of cancers and inflammatory diseases. The isocyanomethyl group can be readily converted into urea or thiourea derivatives through reaction with amines or thiols, respectively. These derivatives have shown promising activity against various kinases, including tyrosine kinases and serine/threonine kinases. The chloro and fluoro substituents further modulate the electronic properties of the molecule, allowing for fine-tuning of its pharmacokinetic profile.

Another area where 1-chloro-3-fluoro-2-(isocyanomethyl)benzene has found utility is in the development of agrochemicals. Fluorinated aromatic compounds are known for their potent activity against pests and pathogens, often exhibiting improved efficacy compared to their non-fluorinated counterparts. The structural features of this compound make it a suitable candidate for designing novel herbicides and fungicides that can address emerging challenges in crop protection.

The synthesis of 1-chloro-3-fluoro-2-(isocyanomethyl)benzene typically involves multi-step organic reactions, starting from commercially available aromatic precursors. One common synthetic route involves the chlorination and fluorination of a substituted benzene ring followed by formylation at the desired position. The introduction of the isocyanomethyl group can be achieved through nucleophilic substitution or other coupling reactions, depending on the reaction conditions and reagents used.

Recent studies have also explored catalytic methods for the functionalization of halogenated aromatics, aiming to improve yield and selectivity while reducing environmental impact. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have been particularly effective in introducing new functional groups into these complex molecular frameworks. These catalytic approaches not only enhance efficiency but also allow for greater control over regioselectivity, which is crucial for producing high-purity intermediates like 1-chloro-3-fluoro-2-(isocyanomethyl)benzene.

The safety and handling of 1-chloro-3-fluoro-2-(isocyanomethyl)benzene require adherence to standard laboratory protocols to ensure worker safety and prevent contamination. While this compound does not fall under any specific hazardous classification, proper personal protective equipment (PPE), including gloves, goggles, and lab coats, should be worn during its handling. Storage conditions should also be carefully controlled to prevent degradation or unwanted side reactions.

In conclusion, 1-chloro-3-fluoro-2-(isocyanomethyl)benzene (CAS No. 730964-52-0) represents a significant advancement in synthetic organic chemistry with broad applications in pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable intermediate for developing novel bioactive molecules targeting various diseases. As research continues to uncover new synthetic methodologies and applications, this compound is poised to play an increasingly important role in future drug discovery efforts.